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Compound of Interest

Compound Name: McN3716

Cat. No.: B8069494

Introduction

Metabolic reprogramming is a hallmark of cancer, characterized by an increased reliance on
glycolysis even in the presence of oxygen, a phenomenon known as the Warburg effect. This
metabolic shift provides cancer cells with the necessary building blocks for rapid proliferation
and survival. McN3716 is a novel, potent, and selective small molecule inhibitor of Hexokinase
2 (HK2), the first rate-limiting enzyme of the glycolytic pathway. By targeting HK2, McN3716
effectively disrupts glycolysis, leading to a significant metabolic reprogramming in cancer cells,
reducing ATP production, and inhibiting cell growth. These application notes provide detailed
protocols for utilizing McN3716 to study metabolic reprogramming in cancer cell lines.

Quantitative Data Summary

The following tables summarize the dose-dependent effects of McN3716 on key metabolic
indicators in A549 non-small cell lung cancer cells following a 24-hour treatment period.

Table 1: Effect of McN3716 on Glucose Uptake
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McN3716 Concentration
(uM)

Glucose Uptake
(pmol/min/mg protein)

Standard Deviation

0 (Vehicle) 150.2 +12.5
1 115.8 +9.8
5 75.1 +6.2
10 40.5 +3.9
25 22.3 +2.1

Table 2: Effect of McN3716 on Lactate Production

McN3716 Concentration
(uM)

Lactate Production
(nmol/hrimg protein)

Standard Deviation

0 (Vehicle) 85.6 +7.9
1 62.3 +5.4
5 38.9 +3.1
10 18.2 +19
25 9.7 +1.1

Table 3: Effect of McN3716 on Cellular ATP Levels

McN3716 Concentration
(uM)

ATP Concentration (pM)

Standard Deviation

0 (Vehicle) 2.5 +0.21
1 1.9 +0.18
5 1.2 +0.11
10 0.7 +0.08
25 0.4 +0.05
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Signaling Pathway and Experimental Workflow
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Caption: Mechanism of McN3716 action on the glycolytic pathway.

Experimental Workflow

1. Cell Culture
(e.g., A549)

2. Treatment
(Varying [McN3716] for 24h)

3. Harvest Cells & Media

4. Cell Lysis & Protein Quantification

5. Metabolic Assays

Metabolic Assdys
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¢ To cite this document: BenchChem. [Application Notes and Protocols: McN3716 for Inducing
Metabolic Reprogramming in Cancer Cells]. BenchChem, [2025]. [Online PDF]. Available at:
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reprogramming-in-cancer-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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